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Compound Name:
2-(2-Chlorothiophen-3-yl)-2,2-

difluoroaceticacid

Cat. No.: B13284150

Get Quote

Thiophene-containing carboxylic acids are a significant class of compounds in organic

synthesis and medicinal chemistry. The thiophene ring is a bioisostere of the benzene ring,

meaning it can often replace a benzene ring in biologically active molecules without a

significant loss of activity.[1] This property, combined with the reactivity of the carboxylic acid

group, makes these compounds valuable starting materials for the synthesis of a diverse range

of functional molecules.[1]

The introduction of fluorine atoms into organic molecules can dramatically alter their physical,

chemical, and biological properties.[2] Properties such as metabolic stability, lipophilicity, and

binding affinity can be fine-tuned by the strategic incorporation of fluorine.[2] Specifically, the

difluoromethyl group (CF2) is of high interest. The strategic placement of a chlorine atom on

the thiophene ring provides an additional site for synthetic modification, for example, through

cross-coupling reactions.[3][4]

2-(2-Chlorothiophen-3-yl)-2,2-difluoroacetic acid combines these key structural features: a

thiophene core, a difluoroacetic acid moiety, and a chlorine substituent. This unique

combination makes it a promising building block for the development of novel therapeutic

agents.
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Physicochemical and Structural Properties
A summary of the key physicochemical and structural properties of 2-(2-chlorothiophen-3-

yl)-2,2-difluoroacetic acid is presented in the table below. It is important to note that while some

data for the closely related monofluorinated analogue is available, specific experimental data

for the difluoro compound is not widely published.[5] Therefore, some of the presented data are

predicted values based on computational models.

Property Value Source

Molecular Formula C6H3Cl F2O2S N/A

Molecular Weight 212.60 g/mol N/A

IUPAC Name
2-(2-chlorothiophen-3-yl)-2,2-

difluoroacetic acid
N/A

CAS Number Not available N/A

Predicted XlogP ~2.7
Based on related structures[5]

[6]

Predicted pKa ~2-3 Based on difluoroacetic acid[7]

Appearance
Expected to be a solid at room

temperature
N/A

Proposed Synthesis Pathway and Experimental
Protocol
The synthesis of α,α-difluoroacetic acids can be achieved through various methods.[8][9][10]

[11] A plausible and efficient route to 2-(2-chlorothiophen-3-yl)-2,2-difluoroacetic acid is

proposed via a Reformatsky-type reaction, followed by hydrolysis. The Reformatsky reaction is

an organic reaction that condenses aldehydes or ketones with α-halo esters using metallic zinc

to form β-hydroxy-esters.[12][13] This reaction is particularly well-suited for the synthesis of

α,α-difluoro-β-hydroxy esters.[14][15][16]

The proposed synthetic pathway starts from the readily available 2-chloro-3-formylthiophene.
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Caption: Proposed synthesis of 2-(2-Chlorothiophen-3-yl)-2,2-difluoroacetic acid.

Step-by-Step Experimental Protocol
Step 1: Synthesis of Ethyl 2-(2-chlorothiophen-3-yl)-2,2-difluoro-3-hydroxypropanoate

(Intermediate Ester)

Reaction Setup: To a flame-dried three-necked round-bottom flask equipped with a magnetic

stirrer, a reflux condenser, and a nitrogen inlet, add activated zinc dust (1.5 equivalents).

Solvent Addition: Add anhydrous tetrahydrofuran (THF) to the flask.

Reagent Addition: In a separate flask, prepare a solution of 2-chloro-3-formylthiophene (1.0

equivalent) and ethyl 2-bromo-2,2-difluoroacetate (1.2 equivalents) in anhydrous THF.

Reaction Initiation: Add a small portion of the aldehyde/ester solution to the zinc suspension

and gently heat to initiate the reaction. An exothermic reaction should be observed.

Reaction Progression: Add the remaining aldehyde/ester solution dropwise, maintaining a

gentle reflux.

Reaction Completion: After the addition is complete, continue stirring at reflux for an

additional 2-3 hours until the starting materials are consumed (monitored by TLC or GC-MS).

Work-up: Cool the reaction mixture to room temperature and quench by the slow addition of

saturated aqueous ammonium chloride solution.

Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate (3 x).
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Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be purified by

column chromatography on silica gel.

Step 2: Hydrolysis to 2-(2-Chlorothiophen-3-yl)-2,2-difluoroacetic acid

Reaction Setup: Dissolve the purified intermediate ester (1.0 equivalent) in a mixture of THF

and water.

Base Addition: Add lithium hydroxide (LiOH) (2-3 equivalents) to the solution.

Reaction: Stir the mixture at room temperature overnight or until the hydrolysis is complete

(monitored by TLC or LC-MS).

Work-up: Concentrate the reaction mixture under reduced pressure to remove the THF.

Acidification: Cool the remaining aqueous solution in an ice bath and acidify to pH 1-2 with

cold 1M hydrochloric acid (HCl).

Extraction: Extract the acidic aqueous layer with ethyl acetate (3 x).

Final Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure to yield the final product. Further

purification can be achieved by recrystallization.

Spectroscopic Characterization
The structural confirmation of 2-(2-chlorothiophen-3-yl)-2,2-difluoroacetic acid would be

achieved through a combination of spectroscopic techniques. The expected data, based on the

analysis of similar compounds, are detailed below.[7][17][18][19][20][21]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Nucleus
Expected
Chemical Shift
(δ, ppm)

Expected
Multiplicity

Expected
Coupling
Constants (J,
Hz)

Assignment

¹H NMR ~10-12 Broad singlet - -COOH

~7.5 Doublet ~5-6 Thiophene-H5

~7.1 Doublet ~5-6 Thiophene-H4

~6.0 Triplet ~54 (t, J(H,F)) -CH(CF2)-

¹³C NMR ~170 Triplet (t, J(C,F)) ~25-30 -COOH

~135 Singlet -
Thiophene-C2

(Cl-substituted)

~130 Singlet - Thiophene-C3

~128 Singlet - Thiophene-C5

~126 Singlet - Thiophene-C4

~115 Triplet (t, J(C,F)) ~250-260 -CF2-

¹⁹F NMR ~ -120 to -130 Doublet ~54 (d, J(F,H)) -CF2-

Mass Spectrometry (MS)
High-Resolution Mass Spectrometry (HRMS): The calculated exact mass for C6H3Cl F2O2S

[M-H]⁻ would be a key identifier.

Fragmentation Pattern: The mass spectrum would be expected to show characteristic

fragments corresponding to the loss of COOH, Cl, and other fragments of the thiophene ring.

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Assignment

~2500-3300 O-H stretch (broad, carboxylic acid)

~1700-1730 C=O stretch (carboxylic acid)

~1100-1300 C-F stretch (strong)

~1400-1500 C=C stretch (aromatic)

~700-800 C-Cl stretch

Potential Applications in Drug Discovery
While specific biological activity data for 2-(2-chlorothiophen-3-yl)-2,2-difluoroacetic acid is not

readily available, its structural motifs suggest potential applications in several areas of drug

discovery.

Enzyme Inhibition: The carboxylic acid group can act as a key binding element for various

enzymes. Thiophene-based carboxylic acids have been explored as inhibitors of enzymes

such as microsomal prostaglandin E synthase-1 (mPGES-1), which is a target for anti-

inflammatory and cancer therapies.[22]

Bioisosteric Replacement: The 2-(2-chlorothiophen-3-yl) moiety can serve as a bioisostere

for other aromatic systems in known drug molecules, potentially leading to improved

pharmacokinetic or pharmacodynamic properties.[1]

Antimicrobial Agents: Thiophene derivatives are known to possess a wide range of

antimicrobial activities.[3][23] The combination with fluorine atoms may enhance this activity.

2-(2-Chlorothiophen-3-yl)-2,2-difluoroacetic acid

Enzyme Inhibition
(e.g., mPGES-1) Bioisosteric Replacement Antimicrobial Agents
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Caption: Potential applications of the title compound in drug discovery.

Conclusion
2-(2-Chlorothiophen-3-yl)-2,2-difluoroacetic acid is a compound with significant potential as a

building block in medicinal chemistry. This guide has provided a comprehensive overview of its

structure, properties, a plausible synthetic route, and expected analytical data. The combination

of a chlorinated thiophene ring and a difluoroacetic acid moiety makes it a versatile scaffold for

the design and synthesis of novel therapeutic agents. Further research into the synthesis and

biological evaluation of this compound and its derivatives is warranted to fully explore its

potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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